Cas no 1338222-69-7 (tert-Butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate)

• Product Name: tert-Butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate
• CAS No: 1338222-69-7
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 4589222
• Update Time: 2025-10-31

tert-Butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2-(3-METHOXYPHENYL)PROPAN-2-YL)CARBAMATE
• tert-Butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate
• Carbamic acid, N-[1-(3-methoxyphenyl)-1-methylethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H23NO3/c1-14(2,3)19-13(17)16-15(4,5)11-8-7-9-12(10-11)18-6/h7-10H,1-6H3,(H,16,17)
• InChI Key： HTMGAQUGTHEEIQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=CC(OC)=C1)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on tert-Butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate

Professional Introduction to Compound with CAS No. 1338222-69-7 and Product Name: Tert-Butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate

Tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1338222-69-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its tert-butyl group and the presence of a 3-methoxyphenyl moiety, contribute to its unique chemical properties and biological interactions.

The tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate structure is characterized by a highly lipophilic nature due to the bulky tert-butyl group, which enhances its solubility in organic solvents and facilitates membrane penetration. This lipophilicity, combined with the aromatic ring system of the 3-methoxyphenyl group, makes the compound an attractive candidate for drug design and development. The methoxy substituent on the phenyl ring introduces a polar functional group, which can influence both the electronic properties and the hydrogen bonding capabilities of the molecule.

In recent years, there has been a growing interest in carbamate-based compounds as pharmacophores due to their ability to modulate various biological pathways. The tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate has been extensively studied for its potential role in inhibiting enzymes that are involved in inflammatory responses and pain signaling. For instance, preliminary research suggests that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets in nonsteroidal anti-inflammatory drug (NSAID) therapy. The presence of the 3-methoxyphenyl group may enhance binding affinity by providing additional hydrogen bonding interactions with the enzyme active site.

Moreover, the tert-butyl group not only contributes to lipophilicity but also serves as a steric anchor, preventing unwanted side reactions by shielding sensitive functional groups. This feature is particularly important in drug design, where minimizing off-target effects is crucial for ensuring therapeutic efficacy and safety. The structural rigidity provided by the carbamate linkage further enhances the compound's stability under various physiological conditions, making it a promising candidate for long-term pharmacological applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of complex molecules like tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The interaction patterns observed suggest that the 3-methoxyphenyl group plays a critical role in modulating enzyme activity by forming stable hydrogen bonds with key residues in the target proteins.

The pharmaceutical industry has been particularly interested in developing novel carbamate derivatives for their potential as anticonvulsant agents. The structural analogs of tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate have shown promise in preclinical studies, where they demonstrated efficacy in reducing seizure frequency without significant side effects. The lipophilic nature of these compounds allows them to cross the blood-brain barrier efficiently, which is essential for treating central nervous system (CNS) disorders.

In addition to its pharmacological applications, tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate has found utility in synthetic chemistry as an intermediate for more complex molecules. Its stability under various reaction conditions makes it a valuable building block for constructing novel heterocyclic compounds, which are often employed in drug discovery programs. The versatility of this compound underscores its importance in both academic research and industrial applications.

The synthesis of tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only improve reaction efficiency but also minimize waste generation, aligning with modern green chemistry principles.

As research continues to uncover new biological functions of carbamate-based compounds, tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate is poised to play an increasingly important role in drug development. Its unique structural features offer a balance between lipophilicity and polar interactions, making it an ideal candidate for targeting a wide range of biological processes. Future studies will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications through structure-activity relationship (SAR) studies.

The integration of high-throughput screening technologies with computational modeling has accelerated the discovery process for novel bioactive compounds like tert-butyl N-[2-(3-methoxyphenyl)propan-2-yl]carbamate. These technologies enable researchers to rapidly evaluate large libraries of compounds for their biological activity against specific targets, thereby streamlining drug discovery efforts. The compound's potential as a lead molecule has been further supported by its favorable physicochemical properties, which include good solubility, stability, and low toxicity profiles.

In conclusion,Tert-butyl N-[2-(3-methoxypheny l)propan - 2 - yl ] carbamate (CAS No . 133822 2 - 69 - 7) represents a significant advancement in pharmaceutical chemistry with broad implications for medicinal biology . Its unique structural features , coupled with promising preclinical data , make it a valuable asset in ongoing drug development efforts . As research progresses , this compound is expected to contribute significantly to our understanding of disease mechanisms and provide new therapeutic strategies for treating various human disorders .